Cas no 23160-10-3 (1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl-
• CAS No: 23160-10-3
• MF: C₁₃H₁₁FO₄
• MW: 250.222447633743
• MDL: MFCD00128559
• CID: 1413756
• PubChem ID: 367068
• Update Time: 2025-10-13

1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl-
• 5-[(4-fluorophenyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• NSC-636396
• 5-[(4-fluorophenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-((4-FLUOROPHENYL)METHYLENE)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• SR-01000110398
• SR-01000110398-1
• NSC636396
• 23160-10-3
• AKOS001657934
• MFCD00128559
• HMS1613J09
• MS-10375
• 5-(4-Fluorobenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• MDL： MFCD00128559
• Inchi： 1S/C13H11FO4/c1-13(2)17-11(15)10(12(16)18-13)7-8-3-5-9(14)6-4-8/h3-7H,1-2H3
• InChI Key： SETVMRFCGKHQKN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)/C=C1\C(=O)OC(C)(C)OC\1=O

Computed Properties

• Exact Mass: 250.06413
• Monoisotopic Mass: 250.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl-

Introduction to 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl and Its Significance in Modern Chemical Research

The compound with the CAS number 23160-10-3, identified as 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl, represents a fascinating molecule with a rich structural framework and potential applications in various scientific domains. This dioxane derivative features a bifunctional core, incorporating both carbonyl and ketal groups, which are strategically positioned to interact with biological targets. The presence of a 4-fluorophenyl moiety introduces electronic and steric influences that can modulate the compound's reactivity and binding affinity.

Recent advancements in synthetic chemistry have highlighted the utility of such dioxane-based scaffolds in the development of novel pharmaceuticals and agrochemicals. The 5-[(4-fluorophenyl)methylene]-2,2-dimethyl substituent not only enhances the molecule's solubility and stability but also provides a handle for further functionalization. This dual functionality makes it an attractive candidate for medicinal chemists exploring structure-activity relationships (SAR) in drug discovery.

In the realm of medicinal chemistry, compounds like 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl are being investigated for their potential as kinase inhibitors or protease modulators. The fluorine atom in the aromatic ring is particularly noteworthy, as it can influence metabolic stability and binding interactions with biological targets. Studies have demonstrated that fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The dioxane ring itself is a versatile structural motif that has found applications in polymer chemistry and material science. Its ability to form stable cyclic structures makes it a valuable component in designing high-performance materials. Additionally, the ketal group within the molecule can serve as a protecting group or participate in further chemical transformations, offering synthetic chemists a broad palette of possibilities.

From an industrial perspective, the synthesis of 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl has been optimized for scalability and efficiency. Modern synthetic routes leverage catalytic methods to minimize waste and improve yields. These green chemistry approaches align with the growing emphasis on sustainable practices in chemical manufacturing. The compound's synthesis typically involves condensation reactions between appropriately substituted precursors under controlled conditions.

The pharmacological potential of this compound has not gone unnoticed by academic researchers. Preclinical studies have begun to explore its interactions with various enzymes and receptors. The 4-fluorophenyl group's ability to engage with hydrophobic pockets in proteins suggests that it could be used to design molecules with high selectivity for specific biological pathways. This selectivity is crucial for developing drugs with minimal side effects.

Computational modeling has also played a significant role in understanding the behavior of 1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl at both molecular and cellular levels. Molecular dynamics simulations have provided insights into how the compound binds to its targets and how its conformational flexibility affects its biological activity. These simulations are complemented by experimental data from x-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The broader significance of this compound lies in its embodiment of modern chemical innovation. It exemplifies how structural complexity can be leveraged to create molecules with tailored properties for specific applications. As research continues to uncover new uses for dioxane derivatives like this one, their importance in advancing chemical science is likely to grow.

In conclusion,1,3-Dioxane-4,6-dione, 5-[(4-fluorophenyl)methylene]-2,2-dimethyl represents a promising area of investigation with potential implications for drug discovery, material science, and synthetic chemistry. Its unique structural features make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges.